Cas no 300831-40-7 (L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(4-pentenylthio)-)

• Product Name: L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(4-pentenylthio)-
• CAS No: 300831-40-7
• MF: C₁₅H₂₇NO₄S
• MW: 317.444183588028
• CID: 1441068
• Update Time: 2024-08-15

L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(4-pentenylthio)- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(4-pentenylthio)-
• L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(4-penten-1-ylthio)-

• Inchi： 1S/C15H27NO4S/c1-7-8-9-10-21-15(5,6)11(12(17)18)16-13(19)20-14(2,3)4/h7,11H,1,8-10H2,2-6H3,(H,16,19)(H,17,18)/t11-/m1/s1
• InChI Key： OQDJMUGWAONIPU-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@H](C(SCCCC=C)(C)C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 317.16621

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 450.6±45.0 °C(Predicted)
• PSA: 75.63
• pka: 3.59±0.10(Predicted)